2-{2-[(3-Chloro-4-fluorophenyl)(cyano)amino]ethoxy}ethan-1-ol

• IUPAC Name: (3-chloro-4-fluorophenyl)-[2-(2-hydroxyethoxy)ethyl]cyanamide
• InChI: InChI=1S/C11H12ClFN2O2/c12-10-7-9(1-2-11(10)13)15(8-14)3-5-17-6-4-16/h1-2,7,16H,3-6H2
• InChI Key: LCTNXGOPVXADDS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1N(CCOCCO)C#N)Cl)F
• Molecular Formula: C11H12ClFN2O2
• Molecular Weight: 258.67 g/mol

Description

The compound “2-{2-[(3-Chloro-4-fluorophenyl)(cyano)amino]ethoxy}ethan-1-ol” is a complex organic molecule. It contains a fluorophenyl group, a chlorophenyl group, a cyano group, and an ethoxyethanol group.

Synthesis Analysis

While specific synthesis methods for this compound are not available, it’s likely that its synthesis involves reactions common in organic chemistry, such as nucleophilic substitution, condensation, and perhaps even metal-catalyzed reactions.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by techniques such as X-ray crystallography, NMR spectroscopy, or mass spectrometry. Unfortunately, without specific data, it’s difficult to provide an accurate molecular structure analysis.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Given the functional groups present in the molecule, it could potentially undergo a variety of organic reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound (such as melting point, boiling point, solubility, etc.) would need to be determined experimentally.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a pharmaceutical compound, its mechanism of action would involve interacting with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. Standard safety procedures for handling chemicals should always be followed.

Future Directions

The future directions for research on this compound would depend on its potential applications. If it shows promise in areas such as medicine, materials science, or another field, further studies could be conducted to optimize its properties and evaluate its effectiveness.